1,4,5-Trinitronaphthalene
Overview
Description
1,4,5-Trinitronaphthalene (TNN) is a nitro-substituted aromatic compound with the chemical formula C10H5N3O6 . It belongs to the naphthalene family and is characterized by its intense yellow color . TNN is primarily used in explosives , but it also finds applications in dyes , pigments , and chemical research .
Synthesis Analysis
- Isolation and Purification : The crude product is isolated, washed, and recrystallized to obtain pure 1,4,5-Trinitronaphthalene .
Molecular Structure Analysis
1,4,5-Trinitronaphthalene consists of a naphthalene core with three nitro groups attached at positions 1, 4, and 5. The molecular weight is approximately 263.16 g/mol . The IUPAC Standard InChI for TNN is: InChI=1S/C10H5N3O6/c14-11(15)7-4-5-9(13(18)19)10-6(7)2-1-3-8(10)12(16)17/h1-5H
.
Chemical Reactions Analysis
1,4,5-Trinitronaphthalene is highly reactive due to its nitro substituents. It participates in various reactions, including reduction , substitution , and oxidation . For example, it can be reduced to form amino derivatives or undergo substitution reactions with other aromatic compounds .
Physical And Chemical Properties Analysis
Scientific Research Applications
Environmental Analysis and Contamination Studies
1,4,5-Trinitronaphthalene, as part of the nitronaphthalene family, is a significant subject of research in environmental science, particularly in the study of soil contamination by explosives. Bausinger, Dehner, and Preuss (2004) conducted research to determine the concentration of nitronaphthalenes, including 1,4,5-trinitronaphthalene, in soil samples polluted by explosives. They found that trinitronaphthalenes were more abundant contaminants compared to mono- and dinitronaphthalenes in such environments (Bausinger, Dehner, & Preuss, 2004).
Chemical Reactions and Complex Formation
Research has also focused on the chemical behavior of 1,4,5-trinitronaphthalene in various reactions. Studies by Fendler and Fendler (1972) and Hinze, Liu, and Fendler (1975) explored the interaction of 1,4,5-trinitronaphthalene with methoxide ions, forming Meisenheimer complexes. These studies provide valuable insight into the reactivity and stability of these complexes (Fendler & Fendler, 1972); (Hinze, Liu, & Fendler, 1975).
Photophysical Studies
1,4,5-Trinitronaphthalene has been utilized in photophysical studies to understand the behavior of nitroaromatic compounds under light. Studies like those by Brigante et al. (2010) examined the photochemical reactions of nitronaphthalenes in aqueous solutions, revealing potential sources of singlet oxygen and radical species in atmospheric waters. This research is crucial in understanding the environmental impact and behavior of these compounds under various conditions (Brigante, Charbouillot, Vione, & Mailhot, 2010).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1,4,5-trinitronaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5N3O6/c14-11(15)7-4-5-9(13(18)19)10-6(7)2-1-3-8(10)12(16)17/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPJVBBJMDLANLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2C(=C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70176963 | |
Record name | 1,4,5-Trinitronaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70176963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,5-Trinitronaphthalene | |
CAS RN |
2243-95-0 | |
Record name | 1,4,5-Trinitronaphthalene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002243950 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4,5-Trinitronaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70176963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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